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Compound of Interest

Compound Name: Pulchelloside I

Cat. No.: B1208192 Get Quote

CAS Number: 67244-49-9

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pulchelloside I, a naturally occurring iridoid glycoside with the CAS number 67244-49-9, has

garnered interest within the scientific community for its potential therapeutic applications. This

technical guide provides a comprehensive overview of Pulchelloside I, consolidating available

data on its chemical properties, biological activities, and putative mechanisms of action. This

document is intended to serve as a foundational resource for researchers and professionals

engaged in natural product chemistry, pharmacology, and drug discovery, facilitating further

investigation into the therapeutic promise of this compound.

Chemical and Physical Properties
Pulchelloside I is a monoterpenoid glycoside characterized by a complex stereochemistry. Its

fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 67244-49-9 [1][2][3]

Molecular Formula C₁₇H₂₆O₁₂ [1][2][3]

Molecular Weight 422.38 g/mol [2][3]

Natural Sources

Verbena pulchella, Aloysia

chamaedryfolia, Glandularia

tenera, Junellia seriphioides,

Citharexylum spinosum L.

[1]

Biological Activities and Potential Therapeutic
Applications
Preliminary research and studies on structurally related iridoid glycosides suggest that

Pulchelloside I may possess a range of biological activities, including antibacterial, cytotoxic,

and hepatoprotective effects.

Antibacterial Activity
While specific minimum inhibitory concentration (MIC) values for Pulchelloside I are not

extensively documented in publicly available literature, related iridoid glycosides have

demonstrated activity against various bacterial strains. The general antibacterial properties of

this class of compounds warrant further investigation into the specific spectrum and efficacy of

Pulchelloside I.

Cytotoxic Activity
The potential for Pulchelloside I to exhibit cytotoxic effects against cancer cell lines is an area

of active interest. Studies on other iridoid glycosides have shown that these compounds can

induce cell cycle arrest and apoptosis in various cancer models. The precise IC50 values of

Pulchelloside I against different cancer cell lines require further dedicated studies to be

established.

Hepatoprotective Effects
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Iridoid glycosides have been investigated for their potential to protect liver cells from damage

induced by toxins. This hepatoprotective activity is often attributed to their antioxidant and anti-

inflammatory properties. The ability of Pulchelloside I to mitigate liver injury is a promising

avenue for research, though specific quantitative data on its protective effects are yet to be fully

elucidated.

Putative Mechanisms of Action and Signaling
Pathways
The precise molecular mechanisms underlying the biological activities of Pulchelloside I are

largely uncharacterized. However, based on studies of other iridoid glycosides, it is

hypothesized that Pulchelloside I may modulate key cellular signaling pathways involved in

inflammation, cell proliferation, and survival.

Putative Signaling Pathways Modulated by Iridoid Glycosides:

Potential Signaling Pathways for Iridoid Glycosides
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Caption: Potential signaling pathways modulated by iridoid glycosides.
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Experimental Protocols
Detailed experimental protocols for the biological evaluation of Pulchelloside I are not widely

published. However, standard methodologies for assessing antibacterial, cytotoxic, and

hepatoprotective activities can be adapted for its study.

Extraction and Isolation of Pulchelloside I
A general workflow for the extraction and isolation of Pulchelloside I from plant material is

outlined below.

Extraction and Isolation Workflow for Pulchelloside I

Plant Material

Ethanol Extraction

Crude Extract

HPLC Fractionation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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